Sodium

• CAS No.: 116001-96-8
• Product Name: Sodium
• Molecular Formula: Na
• Molecular Weight: 22.989769 g/mol
• IUPAC Name: sodium
• Standard InChI: InChI=1S/Na
• Standard InChIKey: KEAYESYHFKHZAL-UHFFFAOYSA-N
• Impurities: IMPURITIES: Calcium and Chlorides.
• SMILES: [Na]
• Canonical SMILES: [Na]
• Boiling Point: 1621 °F at 760 mm Hg (USCG, 1999); 881.4 °C; 880 °C
• Colorform: Light, silvery-white metal; body-centered cubic structure; lustrous when freshly cut; tarnishes on exposure to air, becoming dull and gray; soft at ordinary temperature, fairly hard at -20 °C; Waxlike at room temperature, brittle at low temperatures; Light, soft, ductile, malleable, silver-white metal
• Density: 0.971 at 68 °F (USCG, 1999); 0.968 g/cu cm at 20 °C; 0.97 g/cm³
• Melting Point: 207.5 °F (USCG, 1999); 97.82 °C; 97.4 °C
• Physical Description: Sodium appears as a silvery soft metal that becomes grayish white upon exposure to air. Shipped as a solid or molten liquid. Burns violently with explosions that may spatter the material. Used for making gasoline additives, electric power cable, sodium lamps, other chemicals.; OtherSolid; SILVERY SOLID IN VARIOUS FORMS.
• Description: Sodium appears as a silvery soft metal that becomes grayish white upon exposure to air. Shipped as a solid or molten liquid. Burns violently with explosions that may spatter the material. Used for making gasoline additives, electric power cable, sodium lamps, other chemicals.; Sodium atom is an alkali metal atom. It has a role as a Saccharomyces cerevisiae metabolite.; A member of the alkali group of metals. It has the atomic symbol Na, atomic number 11, and atomic weight 23.
• Shelf Life: TARNISHES ON EXPOSURE TO AIR, BECOMING DULL & GRAY
• Solubility: Insoluble in benzene, kerosene, naphtha; Dissolves in liquid ammonia to give blue solution: dissolves in mercury, forming sodium amalgam; Solubility in water: reaction
• Synonyms: Ion Level, Sodium; Level, Sodium Ion; Sodium; Sodium 23; Sodium Ion Level; Sodium-23
• Vapor Pressure: 0.000185 Pa (1.39X10-6 mm Hg) at 400 K (127 °C); 5.60 Pa (0.042 mm Hg) at 600 K (327 °C); Vapor pressure at 20 °C: negligible
• PubChem Compound: 5360545
• Last Modified: Nov 11 2021